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Compound of Interest

Compound Name: A-552

Cat. No.: B1192052 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical compound

Granatonine, also known as Pseudopelletierine, which corresponds to the identifier A-552 in

certain chemical databases (CAS 552-70-5). This document details its chemical structure,

synthesis, and spectroscopic properties. While Granatonine is a known alkaloid constituent of

the pomegranate plant (Punica granatum), which has a history of medicinal use, detailed

biological data on the isolated compound is limited. This guide summarizes the available

information and highlights areas where further research is needed.

Chemical Structure and Properties
Granatonine, systematically named (1R,5S)-9-methyl-9-azabicyclo[3.3.1]nonan-3-one, is a

bicyclic alkaloid. Its structure features a nine-membered bicyclic system containing a nitrogen

atom, with a methyl group attached to the nitrogen and a ketone functional group.
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Image Source: PubChem CID 11096

Table 1: Chemical and Physical Properties of Granatonine

Property Value Reference

CAS Number 552-70-5

Molecular Formula C₉H₁₅NO

Molecular Weight 153.22 g/mol

IUPAC Name
(1R,5S)-9-methyl-9-

azabicyclo[3.3.1]nonan-3-one

Synonyms
Pseudopelletierine, 9-Methyl-9-

azabicyclo[3.3.1]nonan-3-one

Appearance Colorless crystalline solid

Melting Point 54 °C

Boiling Point Sublimes at 40 °C (0.3 mmHg)
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The classic and most cited method for the synthesis of Granatonine is the Robinson-Schöpf

synthesis. This is a biomimetic synthesis that mimics the probable biosynthetic pathway of the

alkaloid in the plant.

Robinson-Schöpf Synthesis Workflow
The synthesis involves a one-pot reaction that forms the bicyclic core of Granatonine through a

series of Mannich reactions and decarboxylations.
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Reactants

Process

ProductsGlutaraldehyde

One-Pot Reaction
(Aqueous Buffer, Room Temp)Methylamine

Acetonedicarboxylic Acid

Granatonine
(Pseudopelletierine)

CO₂

Decarboxylation
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Natural Source

Extracts & Fractions

Isolated Compounds

Observed Biological Activity

Mechanism of Action

Punica granatum
(Pomegranate)

Root Bark Extract

Granatonine
(Pseudopelletierine) Isopelletierine Tannins & Polyphenols

Anthelmintic Activity Antioxidant Activity Anti-inflammatory Activity

Minor Contributor (?)

Unknown for Granatonine

Major Contributor

NF-κB, MAPK, etc.
(for Polyphenols)
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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